(±)-CP 55,940-d11
Overview
Description
(±)-CP 55,940-d11 contains eleven deuterium atoms at the 3, 3/', 4, 4/', 5, 5/', 6, 6/', 7, 7, and 7 positions. It is intended for use as an internal standard for the quantification of (±)-CP 55,940 by GC- or LC-mass spectrometry. (±)-CP 55,940 was one of the first bicyclic mimetics of Δ The racemic mixture of CP 55,940 is 20- to 100-fold more effective than Δ CP 55,940 has also been used to identify and characterize the central cannabinoid (CB1) receptor in rat brain membranes. The capacity to displace CP 55,940 from CB1 receptor in rat brain preparations has frequently been used in the characterization of novel cannabimimetics.
Scientific Research Applications
Scientific Software Frameworks and Grid Computing
Scientific research applications are challenging to develop, use, and maintain due to their complexity and the lack of specialized software frameworks. Recently, frameworks have emerged to grid-enable existing applications and develop new ones, enhancing programming productivity in the scientific domain (Appelbe et al., 2007).
Data Resource Profile: Clinical Practice Research Datalink (CPRD)
The Clinical Practice Research Datalink (CPRD) offers a rich source of health data for research, including demographics, symptoms, diagnoses, therapies, and health-related behaviors. It facilitates extensive research opportunities, particularly in epidemiology, by providing access to a comprehensive primary care database (Herrett et al., 2015).
Dynamic Consent in Research Networks
Dynamic consent (DC) is a concept and project aimed at modernizing the consent process in research by using a personalized, digital communication interface. It focuses on enhancing participant engagement and allowing individuals to manage their consent preferences, thereby promoting transparency and trust in research (Kaye et al., 2014).
Interdisciplinary Research in Scientific Funding
The landscape of scientific research is increasingly interdisciplinary. Analysis of disciplinary application codes in scientific funding shows a significant portion of researchers pursuing interdisciplinary applications, indicating the growing emphasis on cross-disciplinary knowledge and collaboration in modern science (Wu et al., 2015).
Machine Learning and Data Mining in Biosciences
The vast production of data in biotechnology and health sciences necessitates the application of machine learning and data mining methods. These methods transform the extensive data into valuable knowledge, crucial for advancing research in fields like diabetes mellitus (Kavakiotis et al., 2017).
Cyber-Physical Systems and Hybrid Learning Methods
Model availability is a fundamental assumption in cyber-physical system (CPS) applications. There is a growing consensus on the need to couple machine learning methodologies with prior scientific knowledge for effective modeling of CPS. Hybrid learning methods, which combine physics-based and machine learning models, are recognized as a significant emerging area of research (Rai & Sahu, 2020).
properties
Product Name |
(±)-CP 55,940-d11 |
|---|---|
Molecular Formula |
C24H29D11O3 |
Molecular Weight |
387.6 |
InChI |
InChI=1S/C24H40O3/c1-4-5-6-7-14-24(2,3)19-11-13-21(23(27)16-19)22-17-20(26)12-10-18(22)9-8-15-25/h11,13,16,18,20,22,25-27H,4-10,12,14-15,17H2,1-3H3/t18-,20-,22-/m1/s1/i1D3,4D2,5D2,6D2,7D2 |
InChI Key |
YNZFFALZMRAPHQ-HJPXWVCCSA-N |
SMILES |
O[C@H]1C[C@@H](C2=CC=C(C(C)(C)CC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])C=C2O)[C@H](CCCO)CC1 |
synonyms |
rel-5-(1,1-dimethylheptyl-3,3,4,4,5,5,6,6,7,7,7-d11)-2-[(1R,2R,5R)-5-hydroxy-2-(3-hydroxypropyl)cyclohexyl]-phenol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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